Cas no 2187435-46-5 (1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene)

1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene is a halogenated aromatic compound featuring a bromoethynyl substituent, offering versatile reactivity for cross-coupling and functionalization reactions. Its molecular structure, incorporating chlorine and fluorine atoms at strategic positions, enhances its utility as a building block in pharmaceutical and agrochemical synthesis. The bromoethynyl group serves as a reactive handle for Sonogashira and other palladium-catalyzed couplings, enabling efficient derivatization. The electron-withdrawing effects of the halogens influence its electronic properties, making it valuable for designing advanced materials. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its precise halogenation pattern allows for selective modifications in complex molecular frameworks.

1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene structure

2187435-46-5 structure

Product Name:1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene

CAS No:2187435-46-5

MF:C₈H₃BrClF

MW:233.464823961258

MDL:MFCD31536745

CID:4711297

PubChem ID:137347135

Update Time:2025-10-15

1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-(2-bromoethynyl)-4-chloro-2-fluorobenzene
- D79956
- DTXSID101250277
- CS-0433747
- MFCD31536745
- 1-(Bromoethynyl)-4-chloro-2-fluorobenzene
- Benzene, 1-(2-bromoethynyl)-4-chloro-2-fluoro-
- AB90439
- 2187435-46-5
- 1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene
- MDL： MFCD31536745
- Inchi： 1S/C8H3BrClF/c9-4-3-6-1-2-7(10)5-8(6)11/h1-2,5H
- InChI Key： UHMAEITVYQXLOJ-UHFFFAOYSA-N
- SMILES： BrC#CC1C=CC(=CC=1F)Cl

Computed Properties

Exact Mass: 231.90907 g/mol
Monoisotopic Mass: 231.90907 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 0
Molecular Weight: 233.46

1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC400027-250mg	1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene	2187435-46-5		250mg	£132.00	2025-02-21
TRC	B188180-50mg	1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene	2187435-46-5		50mg	$ 595.00	2022-06-07
TRC	B188180-100mg	1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene	2187435-46-5		100mg	$ 990.00	2022-06-07
TRC	B188180-250mg	1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene	2187435-46-5		250mg	$ 1975.00	2022-06-07
Ambeed	A701528-100mg	1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene	2187435-46-5	95%	100mg	$402.0	2025-02-25
Ambeed	A701528-250mg	1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene	2187435-46-5	95%	250mg	$681.0	2025-02-25
Ambeed	A701528-1g	1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene	2187435-46-5	95%	1g	$1838.0	2025-02-25
Advanced ChemBlocks	P43607-100MG	1-(2-bromoethynyl)-4-chloro-2-fluorobenzene	2187435-46-5	95%	100MG	$340	2023-09-16
Advanced ChemBlocks	P43607-250MG	1-(2-bromoethynyl)-4-chloro-2-fluorobenzene	2187435-46-5	95%	250MG	$540	2023-09-16
Advanced ChemBlocks	P43607-1G	1-(2-bromoethynyl)-4-chloro-2-fluorobenzene	2187435-46-5	95%	1G	$1,720	2023-09-16